Cas no 1806793-58-7 (3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile)

• Product Name: 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile
• CAS No: 1806793-58-7
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4857065
• Update Time: 2025-11-01

3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-6(12)5(14(15)16)3-4(13-7)1-2-11/h3,8H,1,12H2
• InChI Key： XYWLBZVLHXIIJL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(CC#N)N=1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile

Introduction to 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile (CAS No. 1806793-58-7)

3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806793-58-7, belongs to the class of nitropyridines, which are widely studied for their pharmacological properties. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, a nitro group, and an acetonitrile moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The difluoromethyl group is particularly noteworthy as it is often incorporated into drug candidates to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, there has been a surge in research focused on the development of novel compounds containing difluoromethyl groups, owing to their ability to enhance the efficacy and selectivity of bioactive molecules. The nitro group in 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile also contributes to its reactivity and potential utility in synthetic chemistry, allowing for further derivatization through reduction or coupling reactions.

3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile has been explored in several cutting-edge research studies aimed at identifying new therapeutic agents. For instance, its structural motif has been investigated as a potential intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the amino and nitro groups provides multiple sites for interaction with biological targets, making this compound a promising candidate for drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile with biological targets with high accuracy. These studies have highlighted its potential as a scaffold for developing small-molecule drugs that can modulate protein-protein interactions or enzyme activities. The acetonitrile moiety at the 6-position further enhances its solubility and bioavailability, making it an attractive candidate for further preclinical development.

In addition to its pharmaceutical applications, 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides or herbicides that can target specific enzymes or metabolic pathways in pests while minimizing environmental impact. The difluoromethyl group, in particular, has been shown to improve the stability of agrochemicals against degradation by environmental factors.

The synthesis of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize yield and purity. These techniques not only improve the efficiency of production but also allow for the introduction of additional functional groups or modifications at later stages.

From a regulatory perspective, 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile must comply with various safety and quality standards set by international agencies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). These regulations ensure that the compound is produced under controlled conditions and meets stringent purity requirements before being used in biological assays or further developed into commercial products.

The future prospects of 3-Amino-2-(difluoromethyl)-4-nitropyridine-6-acetonitrile are vast, with ongoing research exploring its potential in diverse fields such as medicinal chemistry, materials science, and nanotechnology. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative solutions to global challenges in health and agriculture.